Cas no 26896-18-4 (Isononanoic acid)

Isononanoic acid Properties

Names and Identifiers

• 7-Methyloctanoic acid
• Isononanoic acid
• 7-methylcaprylic acid
• I-NONANOICACID
• Isononansaure
• Methyloctanoicacid
• Octanoic acid, 7-methyl-
• 7-methyl-octanoic acid
• 7-methyl caprylic acid
• M3MIU88L6U
• tert-Nonanoic acid
• isononanic acid
• iso-nonanoic acid
• 7-Methyloctansaeure
• 7-Methyl-octansaeure
• XZOYHFBNQHPJRQ-UHFFFAOYSA-N
• LMFA01020003
• NE48204
• U877
• FT
• FT-0655830
• 693-19-6
• A836428
• AKOS006272652
• isopelargonic acid
• UNII-M3MIU88L6U
• AS-56712
• FT-0621464
• SCHEMBL254102
• 26896-18-4
• D93038
• Z1198149402
• DTXSID10883129
• NS00085343
• Isononanoicacid
• CHEBI:37108
• CS-0265355
• EN300-97984
• 7-Methyloctanoicacid
• Q27117040
• 7-Methylcaprylate
• isononanoate
• DB-254968
• 7-methyl-octanoate
• 7-Methyl caprylate
• isopelargonate
• DTXSID2027915
• DTXCID807915
• isononanate
• DB-359918
• +Expand

• MDL： MFCD00055380
• InChIKey： XZOYHFBNQHPJRQ-UHFFFAOYSA-N
• Inchi： 1S/C9H18O2/c1-8(2)6-4-3-5-7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11)
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 158.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 158.131
• Heavy Atom Count: 11
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.67750
• PSA: 37.30000
• Refractive Index: 1.439
• Boiling Point: 253.4 °C at 760 mmHg
• Flash Point: 253.4 °C at 760 mmHg
• Color/Form: Transparent colorless liquid
• Density: 0.919

Isononanoic acid Security Information

Isononanoic acid Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000